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Compound of Interest

Compound Name: DIPSO sodium salt

Cat. No.: B022819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-[N,N-Bis(hydroxyethyl)amino]-2-

hydroxypropanesulfonic acid sodium salt (DIPSO sodium salt), a zwitterionic biological buffer.

It details its physicochemical properties, synthesis, and applications, with a focus on providing

actionable experimental protocols for laboratory use.

Core Properties and Specifications
DIPSO sodium salt is a white crystalline powder widely utilized in biochemical and molecular

biology research for its excellent buffering capacity in the physiological pH range.[1][2] As a

"Good's" buffer, it is valued for its minimal interference in biological systems.
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Property Value Reference

Molecular Weight 265.26 g/mol [1]

Molecular Formula C₇H₁₆NNaO₆S [1]

Appearance White crystalline powder [1]

Purity ≥ 99% (by titration) [1]

Useful pH Range 7.0 - 8.2 [2]

pKa (25°C) 7.6

Solubility Soluble in water [3]

Synthesis of DIPSO Sodium Salt
While specific industrial synthesis protocols are proprietary, the synthesis of related

aminosulfonic acids provides a likely pathway. The general approach involves the reaction of

an epoxide with an amine, followed by sulfonation. For DIPSO, this would conceptually involve:

Alkoxylation: Reaction of epichlorohydrin with diethanolamine to form a glycidyl ether amine.

Sulfonation: Subsequent reaction with a sulfonating agent, such as sodium bisulfite, which

opens the epoxide ring and introduces the sulfonic acid group.

Purification: The final product is then purified, typically through recrystallization, to achieve

the high purity required for research applications.

A logical workflow for the synthesis is presented below.
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Conceptual Synthesis Workflow for DIPSO Sodium Salt.

Experimental Protocols and Applications
DIPSO sodium salt's primary function is to maintain a stable pH in various experimental

settings. Its applications span from fundamental enzymatic studies to cell culture and

electrophoresis.

Preparation of a Standard DIPSO Buffer Solution
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This protocol is adapted from established methods for preparing precise buffer standards for

pH meter calibration and general laboratory use.[4]

Materials:

DIPSO (acid form)

Sodium Hydroxide (NaOH), standardized solution (e.g., 0.1 M)

High-purity, CO₂-free deionized water

Calibrated pH meter

Volumetric flasks

Magnetic stirrer and stir bar

Procedure:

Calculate Molar Amounts: To prepare a 1 L solution of 0.1 M DIPSO buffer at a specific pH

(e.g., pH 7.6), calculate the required moles of the acidic (DIPSO) and basic (DIPSO-Na)

forms using the Henderson-Hasselbalch equation: pH = pKa + log([A⁻]/[HA]).

Dissolution: Weigh the calculated amount of DIPSO (acid form) and dissolve it in

approximately 800 mL of CO₂-free deionized water in a volumetric flask.

pH Adjustment: While stirring, slowly add the standardized NaOH solution. Monitor the pH

continuously with a calibrated pH meter until the desired pH is reached.

Final Volume Adjustment: Once the target pH is stable, add CO₂-free deionized water to

bring the final volume to 1 L.

Sterilization and Storage: For applications requiring sterility, filter the buffer through a 0.22

µm filter. Store at 4°C.

The process of preparing a DIPSO buffer solution is outlined in the following diagram.
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Workflow for DIPSO Buffer Preparation.
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Application in Mammalian Cell Culture
DIPSO is a suitable buffer for mammalian cell culture due to its pKa being in the physiological

range and its low toxicity at typical working concentrations.[5]

Protocol for Supplementing Cell Culture Medium:

Materials:

Sterile 1 M stock solution of DIPSO sodium salt, pH 7.4

Basal cell culture medium (e.g., DMEM, RPMI-1640)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Sterile serological pipettes and tubes

Procedure:

Prepare Complete Medium: In a sterile biosafety cabinet, prepare the complete cell culture

medium by adding FBS and Penicillin-Streptomycin to the basal medium to the desired final

concentrations (e.g., 10% FBS, 1% Pen-Strep).

Add DIPSO Buffer: To the complete medium, add the sterile 1 M DIPSO stock solution to a

final concentration of 10-20 mM. For example, to prepare 500 mL of medium with 20 mM

DIPSO, add 10 mL of the 1 M stock solution.

Mix and Use: Gently mix the final medium. The medium is now ready for use in cell culture.

The inclusion of DIPSO will help maintain pH stability during long-term culture, especially in

CO₂ incubators.

Use in Protein Purification and Electrophoresis
DIPSO can be used as a buffering agent in chromatography and electrophoresis to maintain a

stable pH, which is crucial for the separation of proteins based on their charge and size.[6][7]
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Protocol for Preparing an Electrophoresis Running Buffer:

Materials:

DIPSO sodium salt

Tris base

Glycine

Sodium Dodecyl Sulfate (SDS) (for denaturing gels)

High-purity deionized water

Procedure:

Prepare Stock Solution: To prepare a 10X running buffer, dissolve the following in 800 mL of

deionized water:

Tris base

DIPSO sodium salt (e.g., to a final 1X concentration of 25 mM)

Glycine

Adjust pH: Adjust the pH to the desired value (e.g., 7.4) using HCl.

Add SDS (if applicable): For SDS-PAGE, add SDS to a final concentration of 1% (w/v).

Final Volume: Bring the total volume to 1 L with deionized water.

Working Solution: Dilute the 10X stock solution to 1X with deionized water before use.

The decision-making process for selecting and preparing a buffer for a specific application is

crucial for experimental success.
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Logical Flow for Utilizing DIPSO in Experiments.

Concluding Remarks
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DIPSO sodium salt is a versatile and reliable zwitterionic buffer for a wide range of

applications in research and development. Its key advantages are its physiological pH range,

low interference with biological components, and good solubility in aqueous solutions. By

following the detailed protocols provided in this guide, researchers can effectively incorporate

DIPSO sodium salt into their experimental workflows to ensure stable and reproducible

results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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